2-(4-Hydroxypiperidin-1-yl)-1-(3-morpholin-4-ylpyrrolidin-1-yl)-2-phenylethanone

• IUPAC Name: 2-(4-hydroxypiperidin-1-yl)-1-(3-morpholin-4-ylpyrrolidin-1-yl)-2-phenylethanone
• InChI: InChI=1S/C21H31N3O3/c25-19-7-10-23(11-8-19)20(17-4-2-1-3-5-17)21(26)24-9-6-18(16-24)22-12-14-27-15-13-22/h1-5,18-20,25H,6-16H2
• InChI Key: LRTCDODZSWESCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(C2=CC=CC=C2)C(=O)N3CCC(C3)N4CCOCC4
• Molecular Formula: C21H31N3O3
• Molecular Weight: 373.5 g/mol

Description

2-(4-Hydroxypiperidin-1-yl)-1-(3-morpholin-4-ylpyrrolidin-1-yl)-2-phenylethanone is a complex organic compound that features a combination of piperidine, morpholine, and pyrrolidine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Hydroxypiperidin-1-yl)-1-(3-morpholin-4-ylpyrrolidin-1-yl)-2-phenylethanone typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: Starting with a suitable precursor, the piperidine ring is formed through cyclization reactions.

Introduction of the Morpholine Ring: The morpholine ring is introduced via nucleophilic substitution reactions.

Formation of the Pyrrolidine Ring: The pyrrolidine ring is synthesized through cyclization of appropriate intermediates.